Cas no 88457-20-9 (Hexanenitrile, 2,2'-azobis[5-hydroxy-2-methyl-)

• Product Name: Hexanenitrile, 2,2'-azobis[5-hydroxy-2-methyl-
• CAS No: 88457-20-9
• MF: C₁₄H₂₄N₄O₂
• MW: 280.365962982178
• CID: 632165
• PubChem ID: 71318064
• Update Time: 2025-04-19

Hexanenitrile, 2,2'-azobis[5-hydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-[(2-cyano-5-hydroxyhexan-2-yl)diazenyl]-5-hydroxy-2-methylhexanenitrile
• DTXSID70748240
• 2,2'-[(E)-Diazenediyl]bis(5-hydroxy-2-methylhexanenitrile)
• 88457-20-9
• Hexanenitrile, 2,2'-azobis[5-hydroxy-2-methyl-

• Inchi： 1S/C14H24N4O2/c1-11(19)5-7-13(3,9-15)17-18-14(4,10-16)8-6-12(2)20/h11-12,19-20H,5-8H2,1-4H3/b18-17+
• InChI Key： ROPHCRAZLJKLBB-ISLYRVAYSA-N
• SMILES： OC(C)CCC(C#N)(C)/N=N/C(C#N)(C)CCC(C)O

Computed Properties

• Exact Mass: 280.18992602g/mol
• Monoisotopic Mass: 280.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 113Ų